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Compound of Interest

Compound Name: 4-Oxononanoic acid

Cat. No.: B1294678 Get Quote

An In-depth Overview of the Chemical Properties, Synthesis, Analysis, and Biological

Significance of 4-Oxononanoic Acid.

Core Chemical Identity
4-Oxononanoic acid, also known as 4-ketononanoic acid, is a medium-chain oxo-fatty acid. Its

core identifying information is summarized below.

Identifier Value Reference

CAS Number 6064-52-4 [1][2]

Molecular Formula C₉H₁₆O₃ [1][3]

Molecular Weight 172.22 g/mol [3]

IUPAC Name 4-oxononanoic acid [4]

Synonyms

4-ketononanoic acid, 3-caproyl

propionic acid, 4-

Oxopelargonic acid

[1]

Physicochemical Properties
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A collection of experimentally determined and computationally predicted physicochemical

properties of 4-oxononanoic acid are presented in the following table.

Property Value Reference

Boiling Point 298.2 ± 13.0 °C at 760 mmHg

Flash Point 148.4 ± 16.3 °C [3]

Density 1.0 ± 0.1 g/cm³

Topological Polar Surface Area 54.4 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 7 [1]

Solubility
Limited in water; soluble in

organic solvents like ethanol.
[3]

Experimental Protocols and Methodologies
Synthesis of 4-Oxononanoic Acid
While detailed, step-by-step synthetic protocols for 4-oxononanoic acid are not extensively

published, the primary conceptual routes involve the oxidation of nonanoic acid or

biotechnological approaches.

Chemical Synthesis: Oxidation of Nonanoic Acid

A general workflow for the chemical synthesis of 4-oxononanoic acid involves the oxidation of

nonanoic acid.
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Figure 1: General workflow for the chemical synthesis of 4-oxononanoic acid.

Biotechnological Synthesis

Biotechnological routes offer a greener alternative, often utilizing microorganisms or isolated

enzymes to perform specific oxidative transformations on fatty acid substrates.

Purification Methods
Purification of 4-oxononanoic acid typically employs standard chromatography techniques.

Column Chromatography: Silica gel chromatography is a common method for purification. A

solvent system of dichloromethane and methanol, often in ratios from 10:1 to 5:1, has been

suggested for effective separation.

High-Performance Liquid Chromatography (HPLC): For higher purity and analytical

purposes, reverse-phase HPLC using a C18 column with an acidic mobile phase can be

employed.
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Analytical Characterization
Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H and ¹³C NMR chemical shifts for 4-oxononanoic acid are summarized below.

These values are estimations and may vary depending on the solvent and experimental

conditions.

Functional Group
¹H Chemical Shift
(ppm)

¹³C Chemical Shift
(ppm)

Reference

Carboxylic acid -OH 9-13 160-220 [3]

α-Carbonyl CH₂ 2.0-2.3 30-50 [3]

Aliphatic CH₂ 1.3-1.5 20-40 [3]

Terminal CH₃ 0.9 10-20 [3]

Infrared (IR) Spectroscopy

The IR spectrum of 4-oxononanoic acid is characterized by the absorption bands of its key

functional groups.

Functional Group Absorption Range (cm⁻¹)

Carboxylic Acid C=O Stretch 1710-1760

Ketone C=O Stretch ~1715

O-H Stretch (Carboxylic Acid) Broad, ~2500-3300

C-H Stretch (Aliphatic) ~2850-2960

Mass Spectrometry (MS)

Mass spectrometry of 4-oxononanoic acid reveals a molecular ion peak corresponding to its

molecular weight. Common fragmentation patterns include the loss of a water molecule and the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1294678?utm_src=pdf-body
https://www.smolecule.com/products/s702770
https://www.smolecule.com/products/s702770
https://www.smolecule.com/products/s702770
https://www.smolecule.com/products/s702770
https://www.benchchem.com/product/b1294678?utm_src=pdf-body
https://www.benchchem.com/product/b1294678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


decarboxylation of the carboxylic acid group.

Ion Type m/z (Predicted) Reference

[M+H]⁺ 173.11722 [5]

[M+Na]⁺ 195.09916 [5]

[M-H]⁻ 171.10266 [5]

Biological Significance and Potential Roles
Precursor to γ-Nonalactone
The most well-documented biological role of 4-oxononanoic acid is as a precursor to γ-

nonalactone, a significant flavor and fragrance compound with a characteristic coconut-like

aroma.[6] This biotransformation is known to occur during fermentation processes involving the

yeast Saccharomyces cerevisiae.

4-Oxononanoic Acid
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Intramolecular Cyclization
(Lactonization)
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Figure 2: Biotransformation of 4-oxononanoic acid to γ-nonalactone.
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Potential Role in Signaling and Drug Development
Direct evidence for the involvement of 4-oxononanoic acid in specific signaling pathways or

its utility in drug development is currently limited in the scientific literature. However, research

on structurally related oxo-fatty acids provides a basis for hypothesizing potential biological

activities.

Anti-inflammatory and Anti-cancer Properties of Oxo-Fatty Acids: Studies on other saturated

oxo-fatty acids (SOFAs) have revealed their presence in human plasma and potential as cell

growth inhibitors.[7][8][9] For instance, certain oxostearic acids have been shown to inhibit

the growth of human lung carcinoma cells by suppressing the expression of STAT3 and c-

myc, which are key regulators of cell proliferation.[7][8]

Modulation of Lipid Metabolism: The related compound, 9-oxononanoic acid, has been

shown to decrease hepatic lipogenesis in rats by inhibiting acetyl-CoA carboxylase.[10][11]

This suggests that 4-oxononanoic acid could potentially play a role in metabolic regulation.

Fatty Acid Signaling: Fatty acids and their derivatives are increasingly recognized as

signaling molecules in various biological processes, including the regulation of inflammation

and metabolism.[12][13][14]

Given the precedent set by other oxo-fatty acids, 4-oxononanoic acid represents an

interesting candidate for further investigation into its potential pharmacological activities. Future

research could explore its effects on inflammatory pathways, cell proliferation, and metabolic

signaling cascades.

Conclusion
4-Oxononanoic acid is a well-characterized medium-chain oxo-fatty acid with established

relevance in the field of food science as a flavor precursor. While its direct role in signaling and

drug development is not yet defined, the growing body of evidence for the bioactivity of related

oxo-fatty acids suggests that 4-oxononanoic acid may possess untapped pharmacological

potential. This guide provides a foundational repository of its known properties and

methodologies to facilitate further research into this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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